Cas no 2580216-19-7 (3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid)

3-{(Benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid is a chiral α-hydroxy acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group on the amino functionality. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its stereochemical specificity and the protective group’s orthogonality, enabling selective deprotection under mild conditions. The hydroxyl and carboxyl moieties offer versatile reactivity for further functionalization, while the branched alkyl chain enhances steric influence, useful in modulating molecular interactions. Its structural features make it a useful intermediate for designing bioactive molecules, including enzyme inhibitors or peptidomimetics. The compound’s stability under typical synthetic conditions further underscores its utility in multistep organic transformations.
3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid structure
2580216-19-7 structure
Product Name:3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid
CAS No:2580216-19-7
MF:C14H19NO5
MW:281.304364442825
CID:5660058
PubChem ID:18762405
Update Time:2025-05-24

3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7202123
    • EN300-27725267
    • 2580216-19-7
    • 3-{[(benzyloxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid
    • 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid
    • Inchi: 1S/C14H19NO5/c1-9(2)11(12(16)13(17)18)15-14(19)20-8-10-6-4-3-5-7-10/h3-7,9,11-12,16H,8H2,1-2H3,(H,15,19)(H,17,18)
    • InChI Key: VYWSMHZWCYFPKV-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)C(C(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 281.12632271g/mol
  • Monoisotopic Mass: 281.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 95.9Ų

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Additional information on 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid

3-{(Benzyloxy)Carbonylamino}-2-Hydroxy-4-Methylpentanoic Acid: A Comprehensive Overview

The compound 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid, also known by its CAS number 2580216-19-7, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino group, and a hydroxyl group, making it a versatile molecule for research and application purposes. In this article, we will delve into the structural features, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid is quite intricate. The presence of the benzyloxy group (benzyloxy) introduces aromaticity and enhances the stability of the molecule. The carbonylamino group (carbonylamino) contributes to the molecule's reactivity, making it suitable for various chemical transformations. Additionally, the hydroxyl group (hydroxyl) imparts hydrophilic properties, which can be advantageous in certain biochemical contexts. The combination of these functional groups makes this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid in drug discovery and development. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the field of medicinal chemistry. The compound's ability to undergo various reactions, such as esterification and amidation, has made it a valuable building block for constructing more complex molecules with desired pharmacological properties.

In terms of synthesis, several methods have been reported for the preparation of 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid. One common approach involves the reaction of a suitable amino alcohol with an activated carbonyl compound under specific conditions. The use of protecting groups, such as the benzyloxy group, plays a crucial role in ensuring the selectivity and efficiency of these reactions. Advanced techniques like microwave-assisted synthesis and catalytic asymmetric synthesis have also been employed to optimize the production process.

The biological activity of 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid has been a subject of intense research. Studies have shown that this compound exhibits moderate to high activity against various enzymes and cellular targets. For instance, it has demonstrated inhibitory effects on certain kinases and proteases, making it a promising candidate for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in treating inflammatory diseases and neurodegenerative disorders.

In addition to its pharmacological applications, 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid has also found utility in materials science. Its unique functional groups make it an ideal candidate for designing advanced materials with tailored properties. For example, researchers have explored its use in synthesizing stimuli-responsive polymers and self-healing materials. These applications underscore the versatility of this compound across multiple disciplines.

The latest advancements in computational chemistry have further enhanced our understanding of 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. These computational tools have enabled researchers to predict the compound's behavior in different environments and design more effective derivatives.

In conclusion, 3-{(benzyloxy)carbonylamino}-2-hydroxy-4-methylpentanoic acid, with its CAS number 2580216-19-7, is a multifaceted compound with immense potential in chemistry and biology. Its unique structure, versatile functional groups, and promising biological activities make it an invaluable tool for researchers across various fields. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.

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